Cas no 104729-85-3 (Benzene, 1-chloro-4-[(4-methylphenyl)ethynyl]-)

• Product Name: Benzene, 1-chloro-4-[(4-methylphenyl)ethynyl]-
• CAS No: 104729-85-3
• MF: C₁₅H₁₁Cl
• MW: 226.700843095779
• CID: 1146621
• PubChem ID: 15921874
• Update Time: 2025-04-20

Benzene, 1-chloro-4-[(4-methylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-[(4-methylphenyl)ethynyl]-
• 1-chloro-4-[2-(4-methylphenyl)ethynyl]benzene
• 1-Chloro-4-[(4-methylphenyl)ethynyl]-benzene
• 104729-85-3
• 1-Chloro-4-[(4-methylphenyl)ethynyl]benzene
• DTXSID20579667

• Inchi： 1S/C15H11Cl/c1-12-2-4-13(5-3-12)6-7-14-8-10-15(16)11-9-14/h2-5,8-11H,1H3
• InChI Key： WWPAZXAGAXRHBL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#CC2C=CC(C)=CC=2)=CC=1

Computed Properties

• Exact Mass: 226.05503
• Monoisotopic Mass: 226.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 4.04820